Cas no 1261891-82-0 (6-Chloro-2-(4-methylthiophenyl)benzoic acid)

• Product Name: 6-Chloro-2-(4-methylthiophenyl)benzoic acid
• CAS No: 1261891-82-0
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• MDL: MFCD18320539
• CID: 5177919
• Update Time: 2026-03-05

6-Chloro-2-(4-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-(4-METHYLTHIOPHENYL)BENZOIC ACID
• [1,1'-Biphenyl]-2-carboxylic acid, 3-chloro-4'-(methylthio)-
• 6-Chloro-2-(4-methylthiophenyl)benzoic acid

• MDL： MFCD18320539
• Inchi： 1S/C14H11ClO2S/c1-18-10-7-5-9(6-8-10)11-3-2-4-12(15)13(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： KHWJIUGPMCWBAR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 4.1
• Topological Polar Surface Area: 62.6

Additional information on 6-Chloro-2-(4-methylthiophenyl)benzoic acid

6-Chloro-2-(4-methylthiophenyl)benzoic Acid: A Comprehensive Overview

6-Chloro-2-(4-methylthiophenyl)benzoic acid (CAS No. 1261891-82-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Chloro-2-(4-methylthiophenyl)benzoic acid consists of a benzoic acid core substituted with a 6-chloro group and a 4-methylthiophenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 6-Chloro-2-(4-methylthiophenyl)benzoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-Chloro-2-(4-methylthiophenyl)benzoic acid has also shown potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The structural diversity of 6-Chloro-2-(4-methylthiophenyl)benzoic acid also makes it a valuable starting point for the synthesis of more complex molecules. Chemists have utilized this compound as a building block to develop novel derivatives with enhanced biological activities. For instance, the introduction of additional functional groups or modifications to the existing substituents can lead to compounds with improved potency and selectivity.

In terms of synthetic accessibility, 6-Chloro-2-(4-methylthiophenyl)benzoic acid can be prepared through various synthetic routes. One common method involves the coupling reaction between 6-chlorobenzoic acid and 4-methylthiophenylboronic acid using palladium-catalyzed cross-coupling reactions. This approach provides a robust and scalable method for the synthesis of this compound, facilitating its use in both academic research and industrial applications.

The physical and chemical properties of 6-Chloro-2-(4-methylthiophenyl)benzoic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, making it suitable for use in various experimental settings.

In conclusion, 6-Chloro-2-(4-methylthiophenyl)benzoic acid (CAS No. 1261891-82-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an exciting area of study for researchers aiming to develop new therapeutic agents for various diseases. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the advancement of modern medicine.